Cas no 403830-00-2 (2-(1E)-(carbamothioylamino)iminomethylphenyl 3,5-dinitrobenzoate)

2-(1E)-(Carbamothioylamino)iminomethylphenyl 3,5-dinitrobenzoate is a synthetic organic compound featuring a thiourea moiety linked to a 3,5-dinitrobenzoate ester. Its molecular structure combines electrophilic and nucleophilic reactivity, making it useful in organic synthesis and coordination chemistry. The presence of the dinitrobenzoate group enhances its potential as a derivatizing agent or intermediate in the preparation of more complex molecules. The thiourea segment may contribute to metal-binding properties, suggesting applications in catalysis or analytical chemistry. This compound’s stability and functional group diversity offer versatility in research settings, particularly for studies involving molecular recognition or supramolecular chemistry. Proper handling is advised due to potential reactivity of nitro and thiourea groups.

2-(1E)-(carbamothioylamino)iminomethylphenyl 3,5-dinitrobenzoate structure

403830-00-2 structure

Product Name:2-(1E)-(carbamothioylamino)iminomethylphenyl 3,5-dinitrobenzoate

CAS No:403830-00-2

MF:C₁₅H₁₁N₅O₆S

MW:389.342741250992

CID:6229202

PubChem ID:9648585

Update Time:2025-05-28

2-(1E)-(carbamothioylamino)iminomethylphenyl 3,5-dinitrobenzoate Chemical and Physical Properties

Names and Identifiers

- 2-(1E)-(carbamothioylamino)iminomethylphenyl 3,5-dinitrobenzoate
- (E)-2-((2-carbamothioylhydrazono)methyl)phenyl 3,5-dinitrobenzoate
- SR-01000009893
- 2-[(1E)-[(carbamothioylamino)imino]methyl]phenyl 3,5-dinitrobenzoate
- AKOS024602403
- [2-[(E)-(carbamothioylhydrazinylidene)methyl]phenyl] 3,5-dinitrobenzoate
- 403830-00-2
- F1006-0067
- SR-01000009893-1
- Inchi： 1S/C15H11N5O6S/c16-15(27)18-17-8-9-3-1-2-4-13(9)26-14(21)10-5-11(19(22)23)7-12(6-10)20(24)25/h1-8H,(H3,16,18,27)/b17-8+
- InChI Key： HBVDKNXNBUJPFY-CAOOACKPSA-N
- SMILES： S=C(N)N/N=C/C1C=CC=CC=1OC(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

Exact Mass: 389.04300426g/mol
Monoisotopic Mass: 389.04300426g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 27
Rotatable Bond Count: 5
Complexity: 597
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 200Å²

2-(1E)-(carbamothioylamino)iminomethylphenyl 3,5-dinitrobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1006-0067-2μmol	2-[(1E)-[(carbamothioylamino)imino]methyl]phenyl 3,5-dinitrobenzoate	403830-00-2	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1006-0067-5μmol	2-[(1E)-[(carbamothioylamino)imino]methyl]phenyl 3,5-dinitrobenzoate	403830-00-2	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1006-0067-10μmol	2-[(1E)-[(carbamothioylamino)imino]methyl]phenyl 3,5-dinitrobenzoate	403830-00-2	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1006-0067-20μmol	2-[(1E)-[(carbamothioylamino)imino]methyl]phenyl 3,5-dinitrobenzoate	403830-00-2	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1006-0067-1mg	2-[(1E)-[(carbamothioylamino)imino]methyl]phenyl 3,5-dinitrobenzoate	403830-00-2	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1006-0067-2mg	2-[(1E)-[(carbamothioylamino)imino]methyl]phenyl 3,5-dinitrobenzoate	403830-00-2	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1006-0067-3mg	2-[(1E)-[(carbamothioylamino)imino]methyl]phenyl 3,5-dinitrobenzoate	403830-00-2	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1006-0067-4mg	2-[(1E)-[(carbamothioylamino)imino]methyl]phenyl 3,5-dinitrobenzoate	403830-00-2	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1006-0067-5mg	2-[(1E)-[(carbamothioylamino)imino]methyl]phenyl 3,5-dinitrobenzoate	403830-00-2	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1006-0067-10mg	2-[(1E)-[(carbamothioylamino)imino]methyl]phenyl 3,5-dinitrobenzoate	403830-00-2	90%+	10mg	$79.0	2023-05-17